Cas no 5916-51-8 (6-ethoxy-2-(ethylsulfanyl)-1H-benzimidazole hydrochloride)

• Product Name: 6-ethoxy-2-(ethylsulfanyl)-1H-benzimidazole hydrochloride
• CAS No: 5916-51-8
• MF: C₁₁H₁₅ClN₂OS
• MW: 258.767600297928
• CID: 1612544
• PubChem ID: 5344707
• Update Time: 2025-04-21

6-ethoxy-2-(ethylsulfanyl)-1H-benzimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-(ethylsulfanyl)-1H-benzimidazole hydrochloride
• 6-ethoxy-2-ethylsulfanyl-1H-benzimidazole,hydrochloride
• 5-Ethoxy-2-ethylsulfanyl-1H-benzoimidazole
• 5-ethoxy-2ethylthiobenzimidazole hydrochloride
• 6-ethoxy-2-ethylsulfanyl-1H-benzimidazole;hydrochloride
• Z56758442
• 190911-89-8
• 5916-51-8
• ethyl 2-(ethylthio)-1H-benzimidazol-5-yl ether hydrochloride
• CHEMBL1569067
• SMR000122669
• F1279-0032
• BIM-0037313.P001
• 5-ethoxy-2-(ethylthio)-1H-benzo[d]imidazole hydrochloride
• AKOS024332742
• 5-ethoxy-2-(ethylsulfanyl)-1H-1,3-benzodiazole hydrochloride
• 6-Ethoxy-2-(ethylsulfanyl)-1H-benzimidazole--hydrogen chloride (1/1)
• DTXSID90417224
• MLS000523596

• Inchi： 1S/C11H14N2OS.ClH/c1-3-14-8-5-6-9-10(7-8)13-11(12-9)15-4-2;/h5-7H,3-4H2,1-2H3,(H,12,13);1H
• InChI Key： CDKXGFXNRMGHNY-UHFFFAOYSA-N
• SMILES： Cl.S(CC)C1=NC2C=CC(=CC=2N1)OCC

Computed Properties

• Exact Mass: 258.05955
• Monoisotopic Mass: 258.059362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2

Experimental Properties

• Boiling Point: 399.3°C at 760 mmHg
• Flash Point: 195.3°C
• PSA: 37.91